Cas no 1508844-38-9 (N4-(2-Methoxyethyl)-N4,N6,2-trimethylpyrimidine-4,6-diamine)

• Product Name: N4-(2-Methoxyethyl)-N4,N6,2-trimethylpyrimidine-4,6-diamine
• CAS No: 1508844-38-9
• MF: C₁₀H₁₈N₄O
• MW: 210.276121616364
• CID: 5048001
• Update Time: 2025-05-20

N4-(2-Methoxyethyl)-N4,N6,2-trimethylpyrimidine-4,6-diamine Chemical and Physical Properties

Names and Identifiers

• N4-(2-methoxyethyl)-N4,N6,2-trimethylpyrimidine-4,6-diamine
• 4-N-(2-methoxyethyl)-4-N,6-N,2-trimethylpyrimidine-4,6-diamine
• N4-(2-Methoxyethyl)-N4,N6,2-trimethylpyrimidine-4,6-diamine

• Inchi： 1S/C10H18N4O/c1-8-12-9(11-2)7-10(13-8)14(3)5-6-15-4/h7H,5-6H2,1-4H3,(H,11,12,13)
• InChI Key： LHMWALDGIXTKPE-UHFFFAOYSA-N
• SMILES： O(C)CCN(C)C1C=C(NC)N=C(C)N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 179
• XLogP3: 1.2
• Topological Polar Surface Area: 50.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on N4-(2-Methoxyethyl)-N4,N6,2-trimethylpyrimidine-4,6-diamine

N4-(2-Methoxyethyl)-N4,N6,2-Trimethylpyrimidine-4,6-diamine (CAS No. 1508844-38-9): A Comprehensive Overview

N4-(2-Methoxyethyl)-N4,N6,2-trimethylpyrimidine-4,6-diamine (CAS No. 1508844-38-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrimidines, which are essential components in various biological processes and have been widely studied for their potential therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements of this compound.

The chemical structure of N4-(2-Methoxyethyl)-N4,N6,2-trimethylpyrimidine-4,6-diamine is characterized by a pyrimidine core with multiple functional groups attached. The presence of a methoxyethyl group at the N4 position and trimethyl substitutions at the N4, N6, and 2 positions imparts unique properties to this molecule. These structural features contribute to its solubility, stability, and biological activity, making it a promising candidate for various pharmaceutical applications.

The synthesis of N4-(2-Methoxyethyl)-N4,N6,2-trimethylpyrimidine-4,6-diamine involves several well-established chemical reactions. One common approach is the sequential functionalization of a pyrimidine scaffold. The synthesis typically begins with the formation of a pyrimidine ring through a condensation reaction between a cyanoacetamide and an aldehyde or ketone. Subsequent steps involve the introduction of the methoxyethyl group and the trimethyl substitutions through selective alkylation and methylation reactions. These synthetic methods have been optimized to achieve high yields and purity levels, making the compound readily available for further research and development.

Recent studies have highlighted the potential therapeutic applications of N4-(2-Methoxyethyl)-N4,N6,2-trimethylpyrimidine-4,6-diamine. One area of particular interest is its activity as an inhibitor of specific enzymes involved in various diseases. For instance, research has shown that this compound exhibits potent inhibitory effects on certain kinases, which are key enzymes in signal transduction pathways associated with cancer and inflammatory diseases. The ability to selectively target these kinases makes N4-(2-Methoxyethyl)-N4,N6,2-trimethylpyrimidine-4,6-diamine a valuable lead compound for drug discovery efforts.

In addition to its enzymatic inhibition properties, N4-(2-Methoxyethyl)-N4,N6,2-trimethylpyrimidine-4,6-diamine has also been investigated for its potential as an antiviral agent. Studies have demonstrated that this compound can effectively inhibit the replication of certain viruses by interfering with viral protein synthesis or assembly processes. This antiviral activity has sparked interest in exploring its use as a therapeutic option for viral infections.

The pharmacokinetic properties of N4-(2-Methoxyethyl)-N4,N6,2-trimethylpyrimidine-4,6-diamine have also been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its good oral bioavailability and low toxicity make it suitable for further preclinical and clinical evaluation. These properties are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over time.

Clinical trials are currently underway to evaluate the safety and efficacy of N4-(2-Methoxyethyl)-N4,N6,2-trimethylpyrimidine-4,6-diamine in treating various conditions. Preliminary results from phase I trials have indicated that the compound is well-tolerated by patients with minimal adverse effects. Further studies are needed to fully assess its therapeutic potential and optimize dosing regimens.

In conclusion, N4-(2-Methoxyethyl)-N4,N6,2-trimethylpyrimidine-4,6-diamine (CAS No. 1508844-38-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.